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Compound of Interest

Compound Name: Oxocan-5-one

Cat. No.: B2910558

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility and handling
characteristics of Oxocan-5-one. Due to the limited availability of specific experimental data for
this compound, this document leverages information on analogous cyclic ketones and ethers to
provide a robust framework for its safe handling, storage, and use in a research and
development setting.

Core Compound Properties

Oxocan-5-one is an eight-membered cyclic ether and ketone. Its structure suggests a
combination of properties from both functional groups, influencing its physical and chemical

behavior.
Property Value Source
Molecular Formula C7H1202 PubChem
Molecular Weight 128.17 g/mol PubChem
IUPAC Name Oxocan-5-one PubChem
CAS Number 37727-93-8 PubChem

Solubility Characteristics
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Specific quantitative solubility data for Oxocan-5-one is not readily available in published
literature. However, by examining the properties of structurally related compounds, such as
cyclic ketones and ethers, we can infer its likely solubility profile.

Qualitative Solubility Assessment:

Cyclic ketones, such as cyclohexanone and cyclopentanone, are reported to be slightly soluble
in water and miscible with a wide range of common organic solvents. The presence of the ether
functional group in the oxocane ring is expected to enhance its polarity and potential for
hydrogen bonding, which may slightly increase its aqueous solubility compared to a simple
cycloalkanone of similar size.

Predicted Solubility:
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Solvent Class Predicted Solubility Rationale
The ketone and ether
functionalities allow for
Water Slightly Soluble hydrogen bonding with water,

but the hydrocarbon backbone

limits extensive solubility.

Alcohols (e.g., Ethanol,

The polar nature of both the

solute and solvent, along with

Miscible the potential for hydrogen
Methanol) ) )
bonding, suggests high
solubility.
"Like dissolves like" principle
Ethers (e.g., Diethyl ether, o suggests high miscibility due to
Miscible
THF) the presence of the ether
group.
The shared ketone functional
Ketones (e.g., Acetone) Miscible group and similar polarities
indicate high solubility.
The polarity of these solvents
Halogenated Solvents (e.g., ) ) )
) Soluble is generally compatible with
Dichloromethane) )
the polarity of Oxocan-5-one.
While less polar, these
Aromatic Hydrocarbons (e.g., solvents are often effective for
Soluble

Toluene)

dissolving moderately polar

organic compounds.

Aliphatic Hydrocarbons (e.qg., )
Sparingly Soluble to Insoluble
Hexane)

The significant difference in
polarity makes solubility in

nonpolar solvents unlikely.

Handling and Storage

3.1. Safety Precautions
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Oxocan-5-one is classified as a substance that causes skin and serious eye irritation, and it
may cause respiratory irritation.[1] Therefore, appropriate personal protective equipment (PPE)
and handling procedures are mandatory.

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation of vapors.

e Personal Protective Equipment:
o Eye Protection: Chemical safety goggles or a face shield are required.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn. A lab
coat or chemical-resistant apron is also recommended.

o Respiratory Protection: If working outside of a fume hood or if vapors are likely to be
generated, a respirator with an organic vapor cartridge is recommended.

3.2. Storage Recommendations

Proper storage is crucial to maintain the integrity of Oxocan-5-one and to ensure safety.

o Container: Store in a tightly sealed, original container.

e Environment: Keep in a cool, dry, and well-ventilated area.

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.

e Labeling: Ensure the container is clearly labeled with the compound name and associated
hazards.

Experimental Protocols

The following are generalized experimental protocols for determining the solubility of a
compound like Oxocan-5-one. These should be adapted as necessary based on specific
laboratory conditions and safety protocols.

4.1. Protocol for Qualitative Solubility Determination
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This protocol provides a rapid assessment of solubility in various solvents.

Materials:

¢ Oxocan-5-one

» A selection of test solvents (e.g., water, ethanol, acetone, toluene, hexane)

o Small test tubes with stoppers

e \ortex mixer

e Spatula

o Graduated pipettes or micropipettes

Procedure:

o Add approximately 10-20 mg of Oxocan-5-one to a clean, dry test tube.

o Add 1 mL of the selected solvent to the test tube.

o Stopper the test tube and vortex for 30-60 seconds.

 Visually inspect the solution for any undissolved solid.

¢ Record the observation as "soluble," "partially soluble," or "insoluble."”

o Repeat for each test solvent.

4.2. Protocol for Quantitative Solubility Determination (Gravimetric Method)

This protocol provides a more precise measurement of solubility.

Materials:

¢ Oxocan-5-one

e Chosen solvent
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Scintillation vials or other sealable glass containers
Analytical balance

Temperature-controlled shaker or water bath
Syringe filters (e.g., 0.45 um PTFE)

Evaporating dish or pre-weighed vial

Procedure:

Prepare a saturated solution by adding an excess of Oxocan-5-one to a known volume of
the solvent in a sealable container.

Place the container in a temperature-controlled shaker or water bath and agitate for a
sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

Allow the solution to settle, or centrifuge to pellet the excess solid.

Carefully withdraw a known volume of the supernatant using a syringe and filter it through a
syringe filter to remove any undissolved patrticles.

Transfer the filtered solution to a pre-weighed evaporating dish or vial.

Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a suitable
temperature.

Once the solvent is completely removed, weigh the dish or vial containing the dried solute.

Calculate the solubility in g/L or other appropriate units.

Visualizations

5.1. Experimental Workflow for Solubility Determination
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Qualitative Solubility Quantitative Solubility (Gravimetric)
Add ~10-20 mg of Oxocan-5-one to test tube Prepare saturated solution
Add 1 mL of solvent Equilibrate with agitation (24-48h)
Vortex for 30-60s Filter supernatant
Y Y
Visually inspect for undissolved solid Evaporate solvent from a known volume

Record solubility Weigh dried solute

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for determining the qualitative and quantitative solubility of Oxocan-5-one.

5.2. Logical Flow for Safe Handling and Storage
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Handling Oxocan-5-one

Wear Appropriate PPE Use in Well-Ventilated Area
(Goggles, Gloves, Lab Coat) (Fume Hood Recommended)

Store in Cool, Dry, Well-Ventilated Area

Segregate from Incompatible Chemicals

NG CRIEINET TRl STl (Oxidizers, Strong Acids/Bases)

Click to download full resolution via product page

Caption: Key considerations for the safe handling and storage of Oxocan-5-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2910558?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2910558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

